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Compound of Interest

Compound Name: Allyl chloride

Cat. No.: B124540

An In-depth Technical Guide to 3-Chloropropene: Properties, Synthesis, and Applications

Introduction

3-Chloropropene, commonly known as allyl chloride, is a halogenated alkene with the
chemical formula CsHsCL[1] It is a colorless, volatile liquid characterized by a pungent, irritating
odor.[1][2] As a highly reactive bifunctional molecule, possessing both a double bond and a
reactive chlorine atom, 3-chloropropene serves as a crucial building block in organic synthesis.
Its primary industrial importance lies in its role as a precursor for producing epichlorohydrin, a
key component in the manufacture of epoxy resins, plastics, and glycerin.[3][4] Furthermore, its
utility as a versatile alkylating agent makes it a valuable intermediate in the synthesis of various
pharmaceuticals, pesticides, and other specialty chemicals.[4][5] This guide provides a
comprehensive overview of the physical and chemical properties, experimental protocols, and
key applications of 3-chloropropene for researchers, scientists, and professionals in drug
development.

Chemical and Physical Properties

The fundamental identifiers and physicochemical properties of 3-chloropropene are
summarized below. It is slightly soluble in water but miscible with many common organic
solvents like ethanol, ether, and chloroform.[3][6]

Table 1: Identification and Nomenclature
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Identifier

Value

IUPAC Name

3-chloroprop-1-ene[1][3][7]

Common Name

Allyl chloride[1]

CAS Number

107-05-1[1][2][8]

Chemical Formula

C3HsCI[1][8]

Molecular Weight

76.53 g/mol [2][8]

SMILES

c=cccl[1]

Table 2: Physical Properties

Property Value

Appearance Colorless liquid with a pungent odor[1][2]
Melting Point -136 °C to -134.5 °C[2][6]

Boiling Point 44 °C to 46 °CJ[6]

Density 0.935 - 0.939 g/cm3 at 20-25 °C[6][9]

Vapor Pressure

~398 hPa at 20 °C[9]

Flash Point

-31.7 °C to -27 °C[6][10]

Autoignition Temp.

390 °C[1][10]

Refractive Index (n2°/D)

1.414 - 1.416[6][11]

Water Solubility

3.6 - 4 g/L at 20-25 °C[6][9]

log Pow (Octanol/Water)

1.69 - 2.1[9][11]

Explosion Limits

3.2% - 11.2% by volume in air[10]

Chemical Reactivity and Stability

3-Chloropropene is a reactive compound due to the presence of both an allylic chloride and a

double bond.
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 Stability: The compound is chemically stable under standard ambient conditions but can be
stabilized with substances like propylene oxide.[9] It should be stored in a cool, dry, well-
ventilated place away from heat and ignition sources.[9]

e Nucleophilic Substitution: The chlorine atom is susceptible to nucleophilic substitution
reactions, making it a potent alkylating agent. This reactivity is central to its use in
synthesizing various derivatives.[4][5]

e Hazardous Reactions:

o Polymerization: Violent polymerization can be initiated by catalysts such as iron(lll)
compounds, boron trifluoride, aluminum chloride, or concentrated sulfuric acid.[9]

o Incompatibilities: It can react violently with strong oxidizing agents, peroxides, alkali
metals, and alkaline earth metals.[9] Contact with dry sodium hydroxide may lead to
hydrolysis, producing allyl alcohol.[1]

o Explosive Mixtures: Vapors can form explosive mixtures with air.[9]

Synthesis and Experimental Protocols

Industrial Production: High-Temperature Chlorination of
Propylene

On an industrial scale, 3-chloropropene is predominantly produced via the high-temperature
chlorination of propylene. At temperatures around 500 °C, a free-radical substitution reaction
occurs on the methyl group of propylene, yielding 3-chloropropene and hydrogen chloride.[4][5]
This method is favored over lower-temperature reactions that would primarily result in the
addition of chlorine across the double bond to form 1,2-dichloropropane.[4]
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Industrial Synthesis of 3-Chloropropene
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Caption: Workflow for the industrial production of 3-chloropropene.
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Laboratory Synthesis: From Allyl Alcohol

For laboratory-scale synthesis, 3-chloropropene can be prepared by reacting allyl alcohol with
a chlorinating agent. Historically, phosphorus trichloride was used.[5] Modern protocols often
employ hydrochloric acid with a catalyst like copper(l) chloride, which is a more economical
approach.[5]

General Protocol:

Setup: A reaction flask is charged with allyl alcohol and a suitable catalyst (e.g., copper(l)

chloride).

e Reaction: Concentrated hydrochloric acid is added slowly to the stirred mixture, typically
under controlled temperature conditions.

o Workup: After the reaction is complete, the organic layer is separated from the aqueous
layer.

 Purification: The crude product is washed (e.g., with a bicarbonate solution and brine), dried
over an anhydrous salt (e.g., MgSOa), and purified by distillation to yield pure 3-
chloropropene.

Applications in Research and Drug Development

The high reactivity of 3-chloropropene makes it a versatile intermediate in the chemical
industry.

o Epichlorohydrin Production: The vast majority of commercially produced 3-chloropropene is
used to synthesize epichlorohydrin, an essential precursor for epoxy resins, glycerin, and
water treatment chemicals.[3]

o Pharmaceutical Synthesis: As a potent alkylating agent, it is used to introduce the allyl group
(CH2=CHCH2-) into various molecules during the synthesis of active pharmaceutical
ingredients (APIs).[4] While not a drug itself, it is a key starting material for certain
medications.
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o Pesticides and Agrochemicals: It serves as an intermediate in the manufacture of certain
pesticides and herbicides.[4]

e Other Chemicals: It is also a precursor for other commercially important allyl derivatives,
including allyl alcohol, allylamine, and allyl isothiocyanate (synthetic mustard oil).[5]

3-Chloropropene as a Synthetic Precursor

3-Chloropropene
(Allyl Chloride)

Hydrolysis &
Cyclization

Hydrolysis Ami Alkylation Alkylation
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Glycerin

Click to download full resolution via product page
Caption: Role of 3-chloropropene as a key intermediate in chemical synthesis.

Analytical Protocols

The analysis of 3-chloropropene and related compounds in various matrices is typically
performed using chromatographic techniques coupled with mass spectrometry.

General Protocol for Analysis (e.g., by GC-MS): This protocol is based on methods developed
for similar chlorinated compounds like 3-chloropropane-1,2-diol (3-MCPD).[12][13]

o Sample Preparation: The sample is homogenized and may be mixed with a salt solution.
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Extraction: The analyte is extracted from the matrix. This can be achieved using a liquid-
liquid extraction with a solvent like ethyl acetate or through solid-phase extraction (SPE) on a
silica gel column.[12][13] An isotopically labeled internal standard (e.g., 3-MCPD-d5) is often
added for accurate quantification.[12]

Derivatization: Due to its volatility and to improve chromatographic performance and
detection sensitivity, 3-chloropropene or its hydrolysis products may be derivatized. Common
derivatizing agents include heptafluorobutyric acid anhydride (HFBAA) or N-
Heptafluorobutyrylimidazole.[13]

GC-MS Analysis: The derivatized extract is injected into a gas chromatograph (GC) for
separation on a capillary column. The separated components are then detected and
guantified by a mass spectrometer (MS), often operated in negative chemical ionization
(NCI) mode for high sensitivity.[12]

Quantification: The concentration is determined by comparing the analyte's response to that
of the internal standard using a matrix-matched calibration curve.[12]
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General Workflow for 3-Chloropropene Analysis
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Caption: A typical experimental workflow for the analysis of 3-chloropropene.

Safety and Toxicology

3-Chloropropene is a hazardous substance that requires strict safety protocols for handling.
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e Hazards: It is highly flammable, toxic, and poses significant health risks.[9][10] It is harmful if
swallowed, inhaled, or absorbed through the skin.[9][10] Vapors are irritating to the eyes,
nose, and respiratory tract.[1][6]

o Chronic Exposure: Prolonged or repeated exposure may cause damage to the liver, kidneys,
and nervous system.[1][9]

» Carcinogenicity and Mutagenicity: 3-Chloropropene is suspected of causing cancer and
genetic defects.[9][10] The EPA has classified it as a Group C possible human carcinogen
based on limited animal studies.[1]

ble 3: Toxicological

Endpoint Species Route Value

LD50 Rat Oral 419 - 700 mg/kg[9][10]
LD50 Rabbit Dermal 2,066 mg/kg[10]

LC50 Rat Inhalation (4h) 11 mg/L (ATE)[10]

Personnel handling 3-chloropropene must use appropriate personal protective equipment
(PPE), including protective gloves, clothing, and eye/face protection, and work in a well-
ventilated area or under a chemical fume hood.[9]

Conclusion

3-Chloropropene is a cornerstone of the chemical industry, valued for its dual reactivity that
enables a wide range of synthetic transformations. Its primary role as the precursor to
epichlorohydrin solidifies its industrial importance, while its function as an alkylating agent
provides significant utility in the synthesis of pharmaceuticals and other fine chemicals.
However, its high flammability and significant toxicity necessitate stringent handling procedures
and safety measures. A thorough understanding of its physical properties, chemical behavior,
and toxicological profile is essential for its safe and effective use in research and industrial
applications.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.merckmillipore.com/Web-CN-Site/en_US/-/CNY/ShowDocument-File?ProductSKU=MDA_CHEM-800257&DocumentType=MSD&DocumentId=800257_SDS_IS_EN.PDF&DocumentUID=507754&Language=EN&Country=IS&Origin=PDP
https://www.cpachem.com/msds?num=SB440&dnl=sd_-_3-Chloropropene_%5BCAS_107-05-1%5D_%28SB440%29_%28EU%29.pdf
https://www.merckmillipore.com/Web-CN-Site/en_US/-/CNY/ShowDocument-File?ProductSKU=MDA_CHEM-800257&DocumentType=MSD&DocumentId=800257_SDS_IS_EN.PDF&DocumentUID=507754&Language=EN&Country=IS&Origin=PDP
https://www.cpachem.com/msds?num=SB440&dnl=sd_-_3-Chloropropene_%5BCAS_107-05-1%5D_%28SB440%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-chloride
https://www.chembk.com/en/chem/3-chloroprop-1-ene
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-chloride
https://www.merckmillipore.com/Web-CN-Site/en_US/-/CNY/ShowDocument-File?ProductSKU=MDA_CHEM-800257&DocumentType=MSD&DocumentId=800257_SDS_IS_EN.PDF&DocumentUID=507754&Language=EN&Country=IS&Origin=PDP
https://www.merckmillipore.com/Web-CN-Site/en_US/-/CNY/ShowDocument-File?ProductSKU=MDA_CHEM-800257&DocumentType=MSD&DocumentId=800257_SDS_IS_EN.PDF&DocumentUID=507754&Language=EN&Country=IS&Origin=PDP
https://www.cpachem.com/msds?num=SB440&dnl=sd_-_3-Chloropropene_%5BCAS_107-05-1%5D_%28SB440%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-chloride
https://www.merckmillipore.com/Web-CN-Site/en_US/-/CNY/ShowDocument-File?ProductSKU=MDA_CHEM-800257&DocumentType=MSD&DocumentId=800257_SDS_IS_EN.PDF&DocumentUID=507754&Language=EN&Country=IS&Origin=PDP
https://www.cpachem.com/msds?num=SB440&dnl=sd_-_3-Chloropropene_%5BCAS_107-05-1%5D_%28SB440%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB440&dnl=sd_-_3-Chloropropene_%5BCAS_107-05-1%5D_%28SB440%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB440&dnl=sd_-_3-Chloropropene_%5BCAS_107-05-1%5D_%28SB440%29_%28EU%29.pdf
https://www.merckmillipore.com/Web-CN-Site/en_US/-/CNY/ShowDocument-File?ProductSKU=MDA_CHEM-800257&DocumentType=MSD&DocumentId=800257_SDS_IS_EN.PDF&DocumentUID=507754&Language=EN&Country=IS&Origin=PDP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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